Cas no 2193061-24-2 (lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate)

• Product Name: lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate
• CAS No: 2193061-24-2
• MF: C₆H₇FLiNO₃S
• MW: 199.129083871841
• CID: 5302104
• Update Time: 2025-06-13

lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate

• Inchi： 1S/C6H6FNO3S.Li.H/c1-11-4-2-3-8-6(5(4)7)12(9)10;;/h2-3H,1H3,(H,9,10);;
• InChI Key： IYCJOQGRAOOBRC-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(OC)C=1F)(O)=O.[LiH]

Additional information on lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate

Exploring the Properties and Applications of Lithium(1+) Ion 3-Fluoro-4-Methoxypyridine-2-Sulfinate (CAS No. 2193061-24-2)

In the realm of advanced chemical synthesis and material science, lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate (CAS No. 2193061-24-2) has emerged as a compound of significant interest. This organolithium derivative combines a pyridine backbone with fluoro and methoxy substituents, offering unique reactivity and stability profiles. Researchers are increasingly exploring its potential in pharmaceutical intermediates, agrochemicals, and specialty materials, aligning with the growing demand for high-performance chemical building blocks.

The structural features of 3-fluoro-4-methoxypyridine-2-sulfinate contribute to its versatility. The electron-withdrawing fluorine atom enhances the electrophilic character of adjacent positions, while the methoxy group provides steric and electronic modulation. When paired with a lithium counterion, this compound exhibits improved solubility in polar aprotic solvents—a critical factor for applications in cross-coupling reactions and ligand design. Recent studies highlight its utility in C-H functionalization protocols, a trending topic in sustainable chemistry.

From an industrial perspective, the compound’s relevance ties into broader discussions about green chemistry and atom economy. Its ability to participate in selective transformations reduces waste generation compared to traditional methodologies. Furthermore, the lithium sulfinate moiety has garnered attention in photoinduced radical reactions, a field gaining traction due to its energy efficiency. These attributes make CAS No. 2193061-24-2 a candidate for flow chemistry applications, where precise control over reactive intermediates is paramount.

Analytical characterization of lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate typically involves NMR spectroscopy (particularly ¹⁹F and ¹³C) and mass spectrometry. The compound’s stability under inert atmospheres and compatibility with air-sensitive techniques make it suitable for advanced synthetic workflows. Notably, its thermal properties have been investigated using differential scanning calorimetry (DSC), revealing insights into decomposition thresholds—a key consideration for scale-up processes.

In the context of drug discovery, this compound’s heterocyclic framework mirrors motifs found in bioactive molecules. The fluoro-substituted pyridine core is prevalent in kinase inhibitors and antiviral agents, areas experiencing heightened research activity. While not a therapeutic itself, its role in constructing structure-activity relationship (SAR) libraries underscores its value. Patent literature suggests its incorporation into proteolysis-targeting chimeras (PROTACs), a revolutionary modality in targeted protein degradation.

Environmental and handling considerations for CAS No. 2193061-24-2 align with standard practices for organolithium reagents. Storage under argon or nitrogen and avoidance of protic solvents are recommended. Its compatibility with biodegradable solvents like cyclopentyl methyl ether (CPME) is being explored to align with circular economy principles—a topic frequently searched in connection with sustainable synthesis.

Future directions for this compound may involve its integration into electrochemical synthesis platforms or as a template for metal-organic frameworks (MOFs). As the scientific community prioritizes decarbonization and catalytic efficiency, materials like lithium(1+) ion 3-fluoro-4-methoxypyridine-2-sulfinate will likely play pivotal roles in bridging molecular innovation with industrial applicability.